Cas no 4176-94-7 ((2R)-4-[(1R,2R,4As,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-2-hydroxy-2-methylbutanoic acid)

• Product Name: (2R)-4-[(1R,2R,4As,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-2-hydroxy-2-methylbutanoic acid
• CAS No: 4176-94-7
• MF: C₁₉H₃₄O₄
• MW: 326.470866680145
• CID: 2665877
• Update Time: 2024-02-29

(2R)-4-[(1R,2R,4As,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-2-hydroxy-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (1R,4aα,αR)-2,5,5,8aβ,α-Pentamethyl-2α,α-dihydroxydecalin-1β-butyric acid
• Sclareolic acid
• (2R)-4-[(1R,2R,4As,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-2-
• (2R)-4-[(1R,2R,4As,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-2-hydroxy-2-methylbutanoic acid

• Inchi： 1S/C19H34O4/c1-16(2)9-6-10-17(3)13(16)7-11-18(4,22)14(17)8-12-19(5,23)15(20)21/h13-14,22-23H,6-12H2,1-5H3,(H,20,21)/t13-,14+,17-,18+,19+/m0/s1
• InChI Key： HTVLXKLSWSSUKB-HLULTAIVSA-N
• SMILES： O[C@]1(C)CC[C@H]2C(C)(C)CCC[C@]2(C)[C@H]1CC[C@@](C(=O)O)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids